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Compound of Interest

Compound Name: Glycine sodium

Cat. No.: B1309317 Get Quote

For immediate release:

This technical guide provides an in-depth overview of Glycine Sodium Salt (CAS Number:

6000-44-8), a compound of significant interest to researchers, scientists, and professionals in

drug development. This document outlines its physicochemical properties, details its

application in key experimental protocols, and elucidates its role in biological signaling

pathways.

Core Physicochemical Properties
Glycine sodium salt, the sodium salt of the non-essential amino acid glycine, is a white to off-

white crystalline powder. Its high solubility in water and buffering capacity make it a versatile

reagent in various biochemical and pharmaceutical applications.
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Property Value Citations

CAS Number 6000-44-8 [1]

Molecular Formula C₂H₄NNaO₂ [1][2]

Molecular Weight 97.05 g/mol [1][2]

Solubility in Water >500 g/L (at 20°C) [3]

pH
11.1 - 12.0 (10% aqueous

solution)
[3]

pKa of Glycine
pKa₁ = 2.34 (-COOH), pKa₂ =

9.61 (-NH₃⁺)
[4][5][6]

Applications in Experimental Protocols
Glycine sodium salt is a critical component in several standard laboratory protocols, primarily

utilized for its buffering capacity and its role in quenching reactions.

Preparation of Alkaline Glycine-NaOH Buffer
Glycine buffers are commonly used in biochemistry and molecular biology, particularly for

electrophoresis and chromatography. An alkaline buffer can be prepared using glycine and

sodium hydroxide, which deprotonates the glycine to form glycine sodium salt in situ.

Methodology:

Preparation of Stock Solutions:

Prepare a 0.2 M solution of glycine (15.01 g/L in deionized water).

Prepare a 0.2 M solution of sodium hydroxide (8.00 g/L in deionized water).

Buffer Formulation:

To achieve a desired pH, mix the stock solutions in the appropriate ratios. For example, to

prepare a buffer with a pH of 10.6, mix 25 mL of the 0.2 M glycine stock solution with

22.75 mL of the 0.2 M NaOH stock solution.
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Final Volume Adjustment:

Adjust the final volume to 100 mL with deionized water.

pH Verification:

Confirm the final pH of the buffer using a calibrated pH meter and adjust as necessary with

small volumes of NaOH or HCl.

Experimental Workflow for Glycine Buffer Preparation
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Caption: Workflow for the preparation of a glycine-NaOH buffer.

Role in Chromatin Immunoprecipitation (ChIP)
In ChIP protocols, glycine is used to quench the formaldehyde cross-linking reaction between

proteins and DNA.[7]

Methodology:

Cross-linking: Cells are treated with formaldehyde to create covalent cross-links between

DNA and associated proteins.

Quenching: A sterile solution of glycine is added to the cell culture medium to a final

concentration of 125 mM.[7] The glycine acts as a scavenger for excess formaldehyde,

effectively stopping the cross-linking reaction.[7]

Cell Lysis and Sonication: The cells are then lysed, and the chromatin is sheared into smaller

fragments.

Immunoprecipitation and Analysis: An antibody specific to the protein of interest is used to

immunoprecipitate the protein-DNA complexes, which are then analyzed.

Application in Protein Crystallization
Glycine and its salts are often included in screening solutions for protein crystallization. They

can act as a precipitant or as a stabilizing agent, influencing the solubility of macromolecules

and promoting the formation of well-ordered crystals.[8][9] The effect of salts like sodium

chloride in conjunction with glycine has been shown to stabilize certain polymorphic forms of

glycine crystals, which can be relevant for understanding and controlling protein crystallization.

[10][11]

Biological Significance and Signaling Pathways
In a physiological context, glycine sodium salt provides the glycinate anion, which is the active

form of glycine that functions as a neurotransmitter. Glycine is a primary inhibitory

neurotransmitter in the spinal cord and brainstem.[12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.arigobio.com/files/protocol_tips/files/ChIP%20Protocol.pdf
https://www.arigobio.com/files/protocol_tips/files/ChIP%20Protocol.pdf
https://www.arigobio.com/files/protocol_tips/files/ChIP%20Protocol.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2373937/
https://www.researchgate.net/post/What-are-optimum-conc-of-salt-in-protein-crystallization
https://pubmed.ncbi.nlm.nih.gov/40035758/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11912379/
https://www.benchchem.com/product/b1309317?utm_src=pdf-body
https://www.researchgate.net/publication/344210214_Chapter_17_Glycine_receptors
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1309317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glycine Receptor (GlyR) Signaling
The principal action of glycine is mediated through its binding to ionotropic glycine receptors

(GlyRs).[12]

Ligand Binding: Glycine binds to the extracellular domain of the GlyR.

Channel Opening: This binding event induces a conformational change in the receptor,

opening its intrinsic chloride ion (Cl⁻) channel.[12]

Chloride Influx: In mature neurons, the intracellular Cl⁻ concentration is low, leading to an

influx of Cl⁻ into the cell upon channel opening.

Hyperpolarization: The influx of negatively charged chloride ions causes hyperpolarization of

the postsynaptic membrane.

Inhibition of Neuronal Firing: This hyperpolarization increases the threshold for firing an

action potential, thus exerting an inhibitory effect on the neuron.

Interestingly, in embryonic neurons, the intracellular chloride concentration is higher, and the

activation of GlyRs can lead to chloride efflux and depolarization, resulting in an excitatory

effect that is important for neuronal development.[13]

Beyond the nervous system, glycine signaling has been observed in non-neuronal cells such

as immune and endothelial cells, where it can modulate proliferation and migration.[14]

Glycine Receptor Signaling Pathway
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Glycine Receptor (GlyR) Signaling in a Mature Neuron

Postsynaptic Membrane

Glycine Receptor (GlyR)

Chloride (Cl⁻) Channel

Opens

Cl⁻ Influx

Glycine

Binds to

Membrane Hyperpolarization

Inhibition of Action Potential

Click to download full resolution via product page

Caption: Glycine binding to its receptor leads to neuronal inhibition.

This technical guide serves as a foundational resource for professionals engaged in research

and development. The provided data and protocols are intended to facilitate experimental

design and enhance the understanding of glycine sodium salt's role in scientific applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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